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Compound of Interest

Compound Name: Basic Yellow 87

CAS No.: 116844-55-4

Cat. No.: B1141925

Get Quote

Initial investigations into the use of Basic Yellow 87 for staining nucleic acids (DNA/RNA) have

revealed a significant lack of documented applications or established protocols in scientific

literature. While the compound is a well-known dye, its primary applications are in the textile

and cosmetics industries, particularly as a hair colorant. Extensive searches for its use in

molecular biology, specifically for nucleic acid visualization, have not yielded any specific

methods or quantitative data.

Basic Yellow 87, with the CAS number 68259-00-7, is chemically distinct from other dyes that

are commonly used for nucleic acid staining, such as Thioflavin T (Basic Yellow 1). Thioflavin T

is known to exhibit enhanced fluorescence upon binding to specific nucleic acid structures.

However, due to the different chemical structures of these two compounds, the protocols and

binding characteristics of Thioflavin T cannot be extrapolated to Basic Yellow 87.

The available data on Basic Yellow 87 predominantly focuses on its safety and toxicity profile

for use in commercial products. This includes studies on dermal absorption, potential for

irritation, and genotoxicity, which are not directly relevant to its application as a nucleic acid

stain in a research setting.
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Summary of Findings:
No Direct Evidence of Nucleic Acid Staining: There are no published research articles,

application notes, or protocols that describe the use of Basic Yellow 87 for the staining of

DNA or RNA.

Chemically Distinct from Known Nucleic Acid Stains: Basic Yellow 87 is not chemically

identical to other fluorescent dyes, such as Thioflavin T, that are known to interact with

nucleic acids.

Primary Use in Other Industries: The documented applications of Basic Yellow 87 are limited

to the dyeing of textiles and as a component in hair coloring formulations.

Conclusion:
Given the absence of any scientific basis or established methodology, it is not possible to

provide detailed application notes or protocols for staining nucleic acids with Basic Yellow 87.

The development of such a protocol would require significant primary research to determine the

dye's binding affinity for nucleic acids, its fluorescence properties upon binding, optimal staining

conditions, and potential effects on nucleic acid structure and integrity. Without this

foundational data, any proposed protocol would be purely speculative and lack the scientific

validation required for research and drug development professionals.

Researchers seeking to stain nucleic acids are advised to use well-characterized and validated

dyes for which detailed protocols and expected results are readily available in the scientific

literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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